Cas no 585-48-8 (2,6-ditert-butylpyridine)

2,6-ditert-butylpyridine Properties

Names and Identifiers

• 2,6-Di-tert-butylpyridine
• NSC 175805
• 2,6-Bis(1,1-dimethylethyl)pyridine
• 2,6-di-t-butylpyridine
• 2,6-ditert-butylpyridine
• Pyridine,2,6-bis(1,1-dimethylethyl)-
• +Expand

• MDL： MFCD00006306
• InChIKey： UWKQJZCTQGMHKD-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H21N/c1-12(2,3)10-8-7-9-11(14-10)13(4,5)6/h7-9H,1-6H3
• SMILES： CC(C)(C)C1=NC(=CC=C1)C(C)(C)C

Computed Properties

• Exact Mass: 191.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 14
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.67660
• PSA: 12.89000
• Merck: 3036
• Refractive Index: n20/D 1.473(lit.)
• Water Partition Coefficient: Miscible with alcohol, acetone, and hexane. Immiscible with water.
• Boiling Point: 101°C/23mmHg(lit.)
• Melting Point: 2°C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong acids, strong oxidizing agents.
• Solubility: Insoluble in water, soluble in ethanol, acetone and hexane.
• pka: 3.58(at 25℃)
• Density: 0.852 g/mL at 25 °C(lit.)

2,6-ditert-butylpyridine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22-24/25
• Safety Instruction： S37/39-S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：3267
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

2,6-ditert-butylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%